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Introduction

Perfluorocyclobutane (C4F8), also known as octafluorocyclobutane, is a synthetic, non-
flammable, and colorless gas.[1][2] Due to its chemical inertness and unique physical
properties, it finds significant applications in various industrial sectors, including as a
refrigerant, a dielectric gas, a propellant, and an etchant in the semiconductor industry.[2][3]
While not directly used in drug development, its stable and non-toxic nature makes it a subject
of interest in fields requiring inert fluorocarbons.[2] This technical guide provides a
comprehensive overview of the core physical constants of perfluorocyclobutane, details the
experimental methodologies used to determine these properties, and presents a generalized
workflow for a key experimental procedure.

Core Physical and Chemical Properties

A summary of the fundamental physical and chemical properties of perfluorocyclobutane is
presented below.
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Property Value Source(s)
Molecular Formula C4F8 [2][4][5][6]

Molar Mass 200.03 g/mol [L1213141e1e1 7181
CAS Number 115-25-3 [4][5][9]
Appearance Colorless gas [1]

Thermodynamic Properties

The thermodynamic properties of perfluorocyclobutane are crucial for its application in thermal

management and as a refrigerant.

Property Value Conditions Source(s)
Melting Point AL4°C (4257, [214][9][10][11]
elting Poin
J 231.8 K)
- , -6.0 °C (21.2 °F;
Boiling Point [2][4]
267.2 K)
Vapor Pressure 2220 mmHg 25°C [2][4]
Heat Capacity (Liquid)  1.112 J/g-K 240 to 340 K [12]
Enthalpy of
o 22.31 kJ/mol [8]
Vaporization
Enthalpy of Fusion 2.768 kJ/mol [8]

Critical Temperature

115.22 °C (239.4 °F;
388.37 K)

[8]

Critical Pressure

2.778 MPa

[8]

Critical Density

0.616 g/cm?

[8]

Physical and Optical Properties

Key physical and optical characteristics of perfluorocyclobutane are detailed below.
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Property Value Conditions Source(s)
Density (liquid) 1.637 g/cm3 at-5.8 °C [1]

Density (gas) 9.97 kg/m 3 at-6 °C and 1 atm [1]

8.82 kg/m3 at 15 °C and 1 atm [1]

Refractive Index 1.217 25°C [21[41181[9]
Viscosity 109 x 10-° Poise 1.013 barand 0 °C [1]
Solubility in Water 0.016 vol/vol 1.013 bar and 20 °C [1]

Experimental Protocols

Detailed, step-by-step experimental protocols for determining the physical constants of
perfluorocyclobutane are not extensively available in open literature. However, the
methodologies employed in key studies can be summarized as follows:

Vapor Pressure Determination (Static Cell Method): The vapor pressure of
perfluorocyclobutane has been measured using a static cell apparatus. This method involves
confining a pure sample of the substance in a thermostated cell. The pressure of the vapor in
equilibrium with the liquid is measured at various temperatures. The temperature of the cell is
precisely controlled and measured, often with a platinum resistance thermometer. The pressure
is measured with a high-precision pressure transducer. Data is collected over a range of
temperatures to establish the vapor pressure curve.

Heat Capacity of Gaseous Perfluorocyclobutane (Constant-Flow Calorimetry): The heat
capacity of gaseous perfluorocyclobutane was determined with an accuracy of 0.1% using a
constant-flow calorimeter. In this technique, the gas is passed through a calorimeter at a
constant, known flow rate. A known amount of heat is supplied to the gas, and the resulting
temperature rise is measured. By knowing the flow rate, the heat input, and the temperature
change, the heat capacity at constant pressure (Cp) can be calculated. Measurements are
typically made at several pressures and extrapolated to zero pressure to obtain the ideal gas
heat capacity.
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Pressure-Volume-Temperature (PVT) Properties: The PVT properties of perfluorocyclobutane
have been studied using a constant-volume piezometer. This apparatus consists of a vessel of
known volume that can be maintained at a constant temperature. A known mass of the
substance is introduced into the piezometer, and the pressure is measured at various
temperatures. These measurements provide data on the compressibility of the gas and can be
used to derive equations of state and other thermodynamic properties.

Visualizations

As perfluorocyclobutane is a chemically inert gas, it is not involved in biological signaling
pathways. Therefore, a representative experimental workflow for the determination of a key
physical constant is provided instead.

Sample Preparation

Click to download full resolution via product page

Caption: Generalized workflow for vapor pressure determination using a static cell method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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